Cas no 2138184-04-8 (ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate)

• Product Name: ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate
• CAS No: 2138184-04-8
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 6051968
• PubChem ID: 165476388
• Update Time: 2025-11-06

ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2138184-04-8
• ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate
• EN300-843791

• Inchi： 1S/C10H13F2N3O2/c1-2-17-9(16)10(11,12)6-15-5-8(13-14-15)7-3-4-7/h5,7H,2-4,6H2,1H3
• InChI Key： KTBFICCDMRYRRA-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN1C=C(C2CC2)N=N1)F

Computed Properties

• Exact Mass: 245.09758299g/mol
• Monoisotopic Mass: 245.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate

Comprehensive Overview of Ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate (CAS No. 2138184-04-8)

The compound ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate (CAS No. 2138184-04-8) is a fluorinated ester derivative with a unique cyclopropyl-1,2,3-triazole core. Its molecular structure combines a difluoropropanoate moiety with a 1,2,3-triazole ring, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in drug design. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate has surged due to their applications in precision medicine and sustainable agriculture. The compound's triazole scaffold is known for its role in click chemistry, a technique widely used in bioconjugation and material science. This aligns with the growing trend of green chemistry, where efficient and selective reactions are prioritized. Additionally, the cyclopropyl group contributes to steric hindrance, which can improve target specificity in drug discovery.

From a synthetic perspective, CAS No. 2138184-04-8 is often synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method offers high yields and mild reaction conditions, making it attractive for industrial-scale production. The compound's ethyl ester group further enhances its solubility in organic solvents, facilitating downstream modifications. These properties are particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid synthesis and diversification are essential.

The versatility of ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate extends to its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage small molecules to degrade disease-causing proteins, and the triazole linker in this compound could serve as a modular component. This aligns with the increasing focus on targeted protein degradation as a therapeutic strategy. Moreover, its difluorinated backbone may improve pharmacokinetic profiles, addressing challenges like drug resistance and off-target effects.

In agrochemical applications, the 4-cyclopropyl-1H-1,2,3-triazol-1-yl moiety of this compound exhibits potential as a pesticide intermediate. Its structural features mimic natural products, which are often less toxic and more environmentally friendly. This resonates with the global shift toward bio-based pesticides and reduced chemical footprints. Researchers are also investigating its utility in plant growth regulation, leveraging the triazole ring's ability to modulate hormonal pathways.

From an analytical standpoint, CAS No. 2138184-04-8 can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are crucial for regulatory compliance and reproducibility. The compound's stability under various pH and temperature conditions further supports its suitability for long-term storage and formulation development.

In summary, ethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-2,2-difluoropropanoate represents a multifaceted chemical entity with broad applicability in life sciences and material innovation. Its synthesis, functional groups, and potential applications align with contemporary research trends, including personalized medicine, sustainable chemistry, and advanced agrochemicals. As scientific inquiry progresses, this compound is poised to play a pivotal role in addressing complex challenges across industries.